6-(Aminocarbonyl)-2-methyl-5-(pentan-3-ylamino)nicotinic acid

• Molecular Formula: C13H19N3O3
• Molecular Weight: 265.31 g/mol
• IUPAC Name: 6-carbamoyl-2-methyl-5-(pentan-3-ylamino)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H19N3O3/c1-4-8(5-2)16-10-6-9(13(18)19)7(3)15-11(10)12(14)17/h6,8,16H,4-5H2,1-3H3,(H2,14,17)(H,18,19)
• InChI Key: LVTUDBNGTPFQOC-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC1=C(N=C(C(=C1)C(=O)O)C)C(=O)N

Description

6-(Aminocarbonyl)-2-methyl-5-(pentan-3-ylamino)nicotinic acid is a useful research compound. Its molecular formula is C13H19N3O3 and its molecular weight is 265.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-cyano-2-methyl-5-(pentan-3-ylamino)nicotinate (0.543 g, 1.97 mmol) in DMSO (10 ml) were added 50% aqueous hydrogen peroxide (0.2441 g, 3.55 mmol) and potassium carbonate (0.068 g, 0.49 mmol) at 10° C. The reaction mixture was stirred at room temperature for two hours then a solution of potassium hydroxide (0.22 g, 3.94 mmol) in water (2 ml) and methanol (10 ml) were added to above reaction mixture. After being stirred for another two hours at 45° C., the reaction mixture was cooled to room temperature and neutralized to PH 7. 6-(Aminocarbonyl)-2-methyl-5-(pentan-3-ylamino)nicotinic acid (0.453 g, 87%) was obtained by filtration and drying. 1HNMR (400 MHz, MeOH-D4): 7.62 (s, 1H), 3.35 (m, 1H), 2.60 (s, 3H), 1.65 (m, 2H), 1.52 (m, 2H), 0.95 (t, J=7.20 Hz, 6H). MS (EI) for C13H20N3O3: 267.2 (MH+).